Cas no 918145-54-7 (2H-Azepin-2-one, 1-[3-[6-(2-fluorophenyl)-3-pyridinyl]propyl]hexahydro-)

• Product Name: 2H-Azepin-2-one, 1-[3-[6-(2-fluorophenyl)-3-pyridinyl]propyl]hexahydro-
• CAS No: 918145-54-7
• MF: C₂₀H₂₃FN₂O
• MW: 326.407828569412
• CID: 779388
• PubChem ID: 16034955
• Update Time: 2025-04-19

2H-Azepin-2-one, 1-[3-[6-(2-fluorophenyl)-3-pyridinyl]propyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 1-[3-[6-(2-fluorophenyl)-3-pyridinyl]propyl]hexahydro-
• 1-[3-[6-(2-fluorophenyl)pyridin-3-yl]propyl]azepan-2-one
• 1-{3-[6-(2-Fluorophenyl)pyridin-3-yl]propyl}azepan-2-one
• DTXSID80581084
• 1-(3-(6-(2-fluorophenyl)pyridin-3-yl)propyl)azepan-2-one
• 918145-54-7
• SCHEMBL4590706

• Inchi： 1S/C20H23FN2O/c21-18-9-4-3-8-17(18)19-12-11-16(15-22-19)7-6-14-23-13-5-1-2-10-20(23)24/h3-4,8-9,11-12,15H,1-2,5-7,10,13-14H2
• InChI Key： AVUPXJHMRLBJAU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=C(C=N1)CCCN1C(CCCCC1)=O

Computed Properties

• Exact Mass: 326.17944152g/mol
• Monoisotopic Mass: 326.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.2Ų